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Compound of Interest

Compound Name: sec-Butyl formate

Cat. No.: B3054206 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling sec-Butyl formate, offering procedural, step-by-step guidance to build

a foundation of trust and safety in your laboratory operations.

Personal Protective Equipment (PPE)
When handling sec-Butyl formate, a comprehensive approach to personal protection is

critical. The following table summarizes the required PPE to prevent exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3054206?utm_src=pdf-interest
https://www.benchchem.com/product/b3054206?utm_src=pdf-body
https://www.benchchem.com/product/b3054206?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Area of Protection Required PPE
Specifications and

Regulations

Eye and Face Protection

Chemical safety goggles or

eyeglasses. A face shield may

be necessary for splash

hazards.

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

[2]

Skin Protection

Chemical-resistant gloves

(e.g., Natural rubber).[3]

Protective clothing to prevent

skin exposure.

Select gloves based on the

specific breakthrough time for

sec-Butyl formate. Wear

appropriate protective clothing.

[1][2]

Respiratory Protection

A respirator is necessary when

ventilation is inadequate or if

exposure limits are exceeded.

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed.[1] Use a

NIOSH/MSHA approved

respirator.[4]

Quantitative Safety Data
Understanding the quantitative safety parameters of sec-Butyl formate is crucial for risk

assessment and implementing appropriate safety controls.
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Parameter Value Notes

Flash Point 18 °C (64.4 °F) (closed cup)
Highly flammable liquid and

vapor.[1][3][5]

Explosion Limits Lower: 1.7% / Upper: 8.0%
Vapors can form explosive

mixtures with air.[1][2]

Autoignition Temperature 320 °C (608 °F) [2][3]

ACGIH TLV (TWA) 50 ppm (205 mg/m³)
Time-Weighted Average

exposure limit.[6]

Oral LD50 (Rabbit) 2656 mg/kg [1]

Operational Plan for Handling sec-Butyl Formate
A systematic approach to handling sec-Butyl formate from receipt to disposal minimizes risks.

1. Receiving and Storage:

Upon receipt, inspect containers for damage or leaks.

Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and other

sources of ignition.[1][2]

Keep containers tightly closed.[1][2]

Store in a designated flammables area, separated from incompatible materials such as

strong oxidizing agents, strong acids, and strong bases.[1][2]

Ensure that an eyewash station and safety shower are readily accessible in the storage and

handling areas.[1][2]

2. Handling and Use:

Use with adequate general or local explosion-proof ventilation to maintain airborne levels

below exposure limits.[1]
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Ground and bond containers when transferring material to prevent static discharge.[1][2]

Use non-sparking tools and explosion-proof equipment.[1][2]

Avoid contact with eyes, skin, and clothing.[1]

Do not breathe mist or vapors.[2]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in areas where sec-Butyl formate is handled.

Emergency Procedures
First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1][2]

Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of soap and

water for at least 15 minutes. Seek medical attention if irritation persists.[1][2][6]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[1][2]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious

person. Seek immediate medical attention.[1]

Disposal Plan
Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.[1]

Consult state and local hazardous waste regulations for complete and accurate

classification.[1]
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Dispose of contents and container in accordance with local, regional, and national

regulations.[6]

Do not release into the environment.[6]

Empty containers may retain product residue and can be dangerous. Do not pressurize, cut,

weld, or expose empty containers to heat, sparks, or open flames.[1]

Experimental Protocol: Spill Response Workflow
In the event of a sec-Butyl formate spill, a clear and immediate response is crucial to mitigate

hazards.
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Immediate Actions

Assess the Spill

Small Spill Response (Trained Personnel Only)

Large Spill Response

Post-Spill Actions

Evacuate Spill Area

Alert Others & Supervisor

Remove Ignition Sources

Assess Spill Size & Risk

Small Spill?

Don Appropriate PPE

Yes

Contact Emergency Services / EHS

NoEnsure Adequate Ventilation

Contain Spill with Inert Material
(e.g., sand, vermiculite)

Collect with Non-Sparking Tools

Place in a Suitable, Closed Container for Disposal

Decontaminate the Area

Isolate the Area

Complete Incident Report

Click to download full resolution via product page

Caption: Workflow for responding to a sec-Butyl formate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

